Cas no 1936482-49-3 (CID 131100435)

• Product Name: CID 131100435
• CAS No: 1936482-49-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5292281
• Update Time: 2025-06-29

CID 131100435 Chemical and Physical Properties

Names and Identifiers

• CID 131100435
• 2-Butanone, 1-amino-1-cyclobutyl-

• Inchi： 1S/C8H15NO/c1-2-7(10)8(9)6-4-3-5-6/h6,8H,2-5,9H2,1H3
• InChI Key： XYWNWDJFSWIRIT-UHFFFAOYSA-N
• SMILES： C(N)(C1CCC1)C(=O)CC

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 214.7±23.0 °C(Predicted)
• pka: 7.56±0.50(Predicted)

Additional information on CID 131100435

Compound CAS No. 1936482-49-3: A Comprehensive Overview

The compound with CAS No. 1936482-49-3, also referred to as CID 131100435, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional properties, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties: The molecular structure of CAS No. 1936482-49-3 is characterized by a complex arrangement of functional groups, which contribute to its distinctive chemical behavior. The compound exhibits high thermal stability and excellent mechanical properties, making it suitable for use in high-performance materials. Recent research has focused on its ability to form stable polymers under specific conditions, a discovery that has opened new avenues for its application in polymer chemistry.

Applications in Materials Science: One of the most promising applications of CAS No. 1936482-49-3 lies in the development of advanced materials. Its ability to form robust polymer networks has been leveraged in the creation of lightweight composites, which are increasingly being used in aerospace and automotive industries. Additionally, the compound's high thermal conductivity makes it an ideal candidate for use in electronic devices, where heat dissipation is critical.

Pharmaceutical Potential: Beyond materials science, CAS No. 1936482-49-3 has shown potential in the pharmaceutical industry. Recent studies have explored its role as a drug delivery agent, where its biocompatibility and controlled release properties make it an attractive option for targeted therapies. Researchers have also investigated its ability to enhance the bioavailability of certain drugs, further underscoring its versatility.

Synthesis and Manufacturing: The synthesis of CAS No. 1936482-49-3 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic techniques have improved the efficiency of its production, reducing costs and increasing scalability. This has made the compound more accessible for industrial applications.

Safety and Environmental Considerations: As with any chemical compound, understanding the safety profile of CAS No. 1936482-49-3 is crucial. Studies have shown that it exhibits low toxicity under normal handling conditions, but proper safety protocols must be followed to minimize risks. Additionally, research into its environmental impact has revealed that it biodegrades efficiently under specific conditions, reducing concerns about long-term ecological effects.

Future Prospects: Looking ahead, the potential applications of CAS No. 1936482-49-3 are vast and varied. Its unique combination of chemical properties positions it as a key player in the development of next-generation materials and pharmaceuticals. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for this remarkable compound.